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Compound of Interest

Compound Name: Lanthanum carbide

Cat. No.: B083422

Introduction

Lanthanum carbide (LaC:z), a member of the rare earth carbides, is a highly reactive, air-
sensitive solid. It is gaining interest in materials science for its potential applications in
superconductors and as a precursor for the synthesis of carbon nanotubes.[1] Due to its
reactivity with atmospheric oxygen and moisture, proper handling procedures are critical to
ensure researcher safety, maintain sample integrity, and achieve reliable experimental
outcomes. This document provides a detailed protocol for the safe handling of lanthanum
carbide powders in a research laboratory setting.

Hazards and Safety Precautions

Lanthanum carbide powder is a water-reactive and flammable solid.[2] Its primary hazards
stem from its propensity to react with air and moisture, which can be vigorous and exothermic.

o Reaction with Air: While detailed kinetic studies on the ambient temperature oxidation of
lanthanum carbide are not readily available, it is known to react with oxygen, particularly at
elevated temperatures, to form lanthanum oxide (La20s) and carbon dioxide (COz2).[3] Finely
divided powders present a greater surface area and may exhibit pyrophoric behavior, igniting
spontaneously upon exposure to air.

e Reaction with Water: Lanthanum carbide reacts with water to produce flammable
hydrocarbon gases, including acetylene (CzHz2) and a mixture of other complex
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hydrocarbons.[1][4] This reaction can be rapid and generate significant heat, posing a fire
and explosion risk.

 Inhalation and Contact: Lanthanum carbide powder is considered an irritant.[5] Inhalation of
the dust or direct contact with skin and eyes should be avoided.

Personal Protective Equipment (PPE): A comprehensive set of PPE must be worn at all times
when handling lanthanum carbide powders.

PPE Item Specification

Eye Protection Chemical splash goggles and a face shield.

) Flame-retardant gloves worn over nitrile or
Hand Protection
neoprene gloves.

Body Protection Flame-resistant lab coat.

Closed-toe shoes made of a non-porous
Footwear .
material.

Required Equipment

Handling of lanthanum carbide powders necessitates the use of a controlled inert
atmosphere.

» Glovebox: A glovebox with a continuously purified inert atmosphere (argon or nitrogen) is the
preferred environment for all manipulations of lanthanum carbide powder. The oxygen and
moisture levels within the glovebox should be maintained below 1 ppm.

e Schlenk Line: For certain procedures, a Schlenk line with high-purity inert gas (argon or
nitrogen) can be used, although this is less ideal for handling powders.

o Glassware: All glassware must be oven-dried at a minimum of 120°C for several hours and
cooled under vacuum or in a desiccator before being introduced into the glovebox.

e Spatulas and Weighing Tools: Stainless steel or ceramic spatulas are recommended.
Antistatic weighing boats should be used.
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Experimental Protocols
Storage of Lanthanum Carbide Powder

Lanthanum carbide powder should be stored in its original, unopened container within a
desiccator inside a glovebox. If the original container has been opened, it should be resealed
under an inert atmosphere and wrapped with paraffin film for additional protection.

Weighing and Transferring Lanthanum Carbide Powder

This procedure must be performed entirely within an inert atmosphere glovebox.

o Preparation: Ensure the glovebox has a stable inert atmosphere with Oz and Hz0 levels
below 1 ppm. Place all necessary equipment, including the lanthanum carbide container, a
tared vial, a balance, spatulas, and weighing paper, inside the glovebox antechamber and
cycle appropriately before bringing them into the main chamber.

o Equilibration: Allow the container of lanthanum carbide to equilibrate to the glovebox
atmosphere temperature before opening to prevent condensation.

o Transfer: Carefully open the lanthanum carbide container. Using a clean, dry spatula,
transfer the desired amount of powder onto an antistatic weighing paper on the balance.

e Weighing: Record the mass of the powder.

o Containment: Promptly transfer the weighed powder into the tared receiving vial and
securely cap it.

o Cleanup: Clean any spilled powder using a dedicated brush and dustpan within the
glovebox. The collected powder should be treated as reactive waste.

o Sealing: Securely reseal the main lanthanum carbide container, wrap with paraffin film, and
return it to its storage location.

Preparation of a Lanthanum Carbide Slurry

This protocol describes the preparation of a suspension of lanthanum carbide powder in an
anhydrous, deoxygenated solvent.
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Solvent Preparation: Use a freshly dried and deoxygenated solvent. Solvents should be
dried using appropriate methods (e.qg., distillation from a drying agent or passage through a
solvent purification system) and thoroughly degassed by sparging with an inert gas or by
several freeze-pump-thaw cycles.

Dispensing Solvent: Inside the glovebox, dispense the required volume of the anhydrous,
deoxygenated solvent into a pre-dried flask equipped with a magnetic stir bar.

Addition of Powder: While stirring the solvent, slowly add the pre-weighed lanthanum
carbide powder to the flask. Add the powder in small portions to control any initial reaction or
temperature increase.

Suspension: Continue stirring the mixture until a homogeneous suspension is achieved. The
flask should be capped or sealed to prevent solvent evaporation.

Waste Disposal

All waste materials contaminated with lanthanum carbide must be handled as hazardous and

reactive waste.

Quenching of Reactive Residues

Small amounts of residual lanthanum carbide powder and contaminated materials (e.qg.,

weighing paper, pipette tips) must be quenched before disposal.

Inert Environment: Place the material to be quenched in a flask equipped with a stir bar and
a gas inlet, inside a fume hood or glovebox.

Suspension: Add a high-boiling, non-reactive, anhydrous solvent such as toluene or mineral
oil to create a slurry.

Cooling: Cool the flask in an ice bath.

Slow Addition of Quenching Agent: While stirring vigorously, slowly add a less reactive
alcohol, such as isopropanol, dropwise. Be prepared for gas evolution.

Methanol Addition: Once the initial vigorous reaction has subsided, slowly add methanol.
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o Water Addition: After the reaction with methanol ceases, very slowly and cautiously add
water dropwise to ensure complete deactivation.

o Neutralization and Disposal: Once gas evolution has completely stopped and the mixture
has returned to room temperature, the quenched material can be neutralized with a weak
acid (e.g., citric acid) and disposed of as hazardous waste according to institutional
guidelines.

Disposal of Empty Containers

Empty containers that held lanthanum carbide powder should be triple-rinsed with an inert,
dry, and compatible solvent (e.g., toluene) under an inert atmosphere. The rinsate must be
collected and quenched as described above. The rinsed container should be left open in the
back of a fume hood for a period to ensure any residual reactive material is passivated before
being disposed of as solid waste.

Data Presentation

Table 1: Physical and Chemical Properties of Lanthanum Carbide

Property Value Reference(s)
Chemical Formula LaC: [4]
Molar Mass 162.93 g/mol [6]
Appearance Yellow-brown to black 5]
powder/crystals
Density 5.29 g/cm3 [4]
Melting Point 2360 °C [4]
Crystal Structure Tetragonal [4]

Table 2: Reactivity of Lanthanum Carbide
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Experimental Workflow for Handling Lanthanum Carbide Powder
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Caption: Workflow for handling air-sensitive lanthanum carbide powder.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b083422?utm_src=pdf-body-img
https://www.benchchem.com/product/b083422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Quenching Protocol for Lanthanum Carbide Waste
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Caption: Step-by-step protocol for quenching lanthanum carbide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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